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Compound of Interest

Compound Name:
2-Bromo-6-

methylisonicotinaldehyde

Cat. No.: B8250814 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-6-methylisonicotinaldehyde
(CAS No. 1060805-89-1) was not available in the public domain at the time of this writing. The

following guidance is based on the safety protocols for structurally similar chemicals, including

brominated pyridines and aldehydes, and general principles of laboratory safety. It is imperative

that a comprehensive risk assessment be conducted by qualified personnel before handling

this substance.

Immediate Safety and Handling Precautions
2-Bromo-6-methylisonicotinaldehyde is a compound that should be handled with care due to

its chemical structure, which suggests potential irritant and toxic properties. The presence of a

bromine atom and an aldehyde group on a pyridine ring indicates that the substance may be

harmful if inhaled, ingested, or comes into contact with skin.

Personal Protective Equipment (PPE):

A summary of the recommended personal protective equipment for handling 2-Bromo-6-
methylisonicotinaldehyde is provided in the table below. This is a conservative

recommendation and should be adapted based on a site-specific risk assessment.
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PPE Category Recommended Equipment

Eye and Face

Chemical safety goggles and a face shield

should be worn to protect against splashes and

vapors. Standard safety glasses are not

sufficient.

Hand

Chemically resistant gloves, such as nitrile or

neoprene, should be worn. The breakthrough

time of the glove material should be considered

for the duration of the handling task.

Body

A flame-retardant lab coat should be worn. For

tasks with a higher risk of splashes, a

chemically resistant apron should be worn over

the lab coat.

Respiratory

All handling of solid or volatile forms of this

chemical should be conducted in a certified

chemical fume hood to avoid inhalation of dust

or vapors.[1]

Operational and Disposal Plans
Handling Procedures:

Preparation:

Ensure that a certified chemical fume hood is in proper working order.[1]

Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.[1]

Assemble all necessary equipment and reagents before starting work.

Don the appropriate personal protective equipment as detailed in the table above.

Weighing and Transfer:
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Handle the solid chemical in a fume hood to minimize inhalation of any dust particles.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

Avoid creating dust. If the material is a fine powder, handle it with extra care.

Close the container tightly immediately after use.[1]

In Solution:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the dissolution process is exothermic, cool the flask in an ice bath.

Keep the container with the solution covered to the extent possible to minimize the release

of vapors.

Storage:

Store 2-Bromo-6-methylisonicotinaldehyde in a tightly sealed container in a cool, dry, and

well-ventilated area.[1]

The recommended storage temperature is 4°C, under a nitrogen atmosphere.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Spill Management:

In the event of a small spill, and if it is safe to do so, absorb the material with an inert

absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan:
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All waste containing 2-Bromo-6-methylisonicotinaldehyde, including contaminated PPE

and absorbent materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Do not dispose of this chemical down the drain.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for the safe handling and disposal of 2-
Bromo-6-methylisonicotinaldehyde.
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Workflow for Handling 2-Bromo-6-methylisonicotinaldehyde
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Caption: Safe handling workflow for 2-Bromo-6-methylisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8250814?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.benchchem.com/product/b8250814#personal-protective-equipment-for-handling-2-bromo-6-methylisonicotinaldehyde
https://www.benchchem.com/product/b8250814#personal-protective-equipment-for-handling-2-bromo-6-methylisonicotinaldehyde
https://www.benchchem.com/product/b8250814#personal-protective-equipment-for-handling-2-bromo-6-methylisonicotinaldehyde
https://www.benchchem.com/product/b8250814#personal-protective-equipment-for-handling-2-bromo-6-methylisonicotinaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8250814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8250814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

